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Compound of Interest

Compound Name: (-)-Dihydrocarvyl acetate

Cat. No.: B11755846

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physicochemical
properties of (-)-dihydrocarvyl acetate, a terpene-derived ester with potential applications as
a green and effective solvent. The selection of an appropriate solvent is a critical decision in
chemical synthesis, formulation development, and purification processes. A thorough
understanding of a solvent's physical and chemical characteristics is paramount for process
optimization, safety, and regulatory compliance. This document offers key data, detailed
experimental methodologies, and visual workflows to aid researchers and professionals in
evaluating (-)-dihydrocarvyl acetate for their specific applications.

Core Physicochemical Data

The following tables summarize the key physicochemical properties of (-)-dihydrocarvyl
acetate, providing a clear and concise reference for solvent evaluation.

Table 1: General and Physical Properties of (-)-Dihydrocarvyl Acetate
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Property

Value

Reference(s)

Chemical Name

(1R,2R,5R)-2-methyl-5-(prop-

1-en-2-yl)cyclohexyl acetate

[1]

(-)-Dihydrocarvyl acetate, L-

Synonyms 2][3
ynony Dihydrocarvyl acetate 12]13]
CAS Number 20777-49-5 [2][4]
Molecular Formula C12H2002 [2][4]
Molecular Weight 196.29 g/mol [2][4]
Colorless to pale yellow, clear
Appearance o [5]
liquid
Sweet, floral, rose-like, slightly
Odor ] [2][4]
minty
Melting Point Not available [6]
Boiling Point 232-234 °C at 760 mmHg [2][4]
Density 0.947 g/mL at 20 °C [2][3][4]

Refractive Index (n2°/D)

1.459

[21(31[4]

Table 2: Solvent and Safety Properties of (-)-Dihydrocarvyl Acetate
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Property

Value Reference(s)

Viscosity

Data not available; expected to

be low

Solubility in Water

Slightly soluble (Estimated:
8.307 mg/L at 25 °C)

Solubility in Organic Solvents

Soluble in alcohol

LogP (o/w)

3.724 (estimated)

Flash Point

90.0 °C (194.0 °F) - Tag
Closed Cup

Vapor Pressure

0.057 mmHg at 25 °C

(estimated)

Experimental Protocols for Property Determination

Detailed and standardized methodologies are crucial for obtaining reliable and reproducible

physicochemical data. The following sections outline the principles and procedures for

determining the key properties of (-)-dihydrocarvyl acetate, referencing internationally

recognized standards such as those from ASTM International and the Organisation for

Economic Co-operation and Development (OECD).

Determination of Boiling Point

The boiling point of a liquid is a fundamental property that informs its volatility and potential

applications. For a pure substance like (-)-dihydrocarvyl acetate, a sharp boiling point is

expected.

Methodology: A suitable method for determining the boiling point of fragrance ingredients is by

using gas chromatography. This technique separates components of a mixture based on their

boiling points and affinities for the stationary phase of the chromatography column.

Experimental Workflow for Boiling Point Determination via Gas Chromatography
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Sample Preparation

Prepare a dilute solution of
(-)-dihydrocarvyl acetate in a
volatile solvent (e.g., ethanol).

Gas Chromato;raphy Analysis

Inject a small volume of the
sample into the GC injector port.

i

Vaporized sample is carried by an
inert gas through a heated column,
separating components by boiling point.

:

Components are detected as they
elute from the column, generating a
chromatogram.

Data Analysis
v

Determine the retention time of
the (-)-dihydrocarvyl acetate peak.

:

Compare the retention time to a
calibration curve of known compounds
with known boiling points.

Determine the boiling point.

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination using Gas Chromatography.
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Measurement of Density

Density is a critical parameter for solvent selection, influencing mass transfer and fluid
dynamics. The pycnometer method is a precise and widely used technique for determining the
density of liquids.

Methodology: A pycnometer, a glass flask with a precisely known volume, is used. The density
is calculated from the mass of the liquid that fills the pycnometer at a specific temperature.

Experimental Workflow for Density Measurement using a Pycnometer
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Preparation

Clean and dry the pycnometer
and its stopper.

:

Accurately weigh the empty
pycnometer (m1).

Meaa*ernent

Fill the pycnometer with
(-)-dihydrocarvyl acetate at a
controlled temperature (e.g., 20°C).

:

Weigh the filled pycnometer (m2).

Calc%ation

Calculate the mass of the
liquid (m = m2 - m1).

Calculate density (p =m/ V),
where V is the known volume of
the pycnometer.

Click to download full resolution via product page

Caption: Workflow for Density Determination using the Pycnometer Method.

Determination of Refractive Index

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b11755846?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11755846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The refractive index is a measure of how light propagates through a substance and is a useful
indicator of purity.

Methodology: An Abbe refractometer is commonly used for this measurement. A few drops of
the sample are placed on the prism, and the refractive index is read directly from the
instrument's scale. Temperature control is crucial for accuracy.

Experimental Workflow for Refractive Index Measurement
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Instrument Setup

Calibrate the refractometer with a
standard of known refractive index
(e.q., distilled water).

Set and stabilize the temperature
of the prisms (e.g., 20°C).

Measurement

Apply a few drops of
(-)-dihydrocarvyl acetate to the
lower prism.

Close the prisms and allow the
sample to equilibrate.

Observe the light/dark boundary
through the eyepiece and align it
with the crosshairs.

Result

Read and record the refractive

index from the instrument's scale.

Click to download full resolution via product page

Caption: Workflow for Refractive Index Measurement using a Refractometer.
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Determination of Flash Point

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air. It is a critical safety parameter for handling and storage.

Methodology: The Tag Closed-Cup method (ASTM D56) is a standard procedure for
determining the flash point of volatile liquids.[2][7][8][9] A sample is heated in a closed cup, and
a test flame is periodically introduced into the vapor space. The flash point is the temperature
at which a flash is observed.

Logical Relationship for Flash Point Determination

Conditions Event Outcome

Increasing Temperature P Increased Vapor Concentration [--¥| E;Eggﬁcsnggrg; Flash Point Reached

Click to download full resolution via product page

Caption: Logical sequence leading to the determination of the flash point.

Determination of Octanol-Water Partition Coefficient
(LogP)

The octanol-water partition coefficient (LogP) is a measure of a chemical's lipophilicity and is
crucial for predicting its environmental fate and biological activity.

Methodology: The OECD 107 shake flask method is a widely accepted protocol.[5][10][11] The
compound is dissolved in a mixture of n-octanol and water. After equilibration, the
concentration of the compound in each phase is determined, and the partition coefficient is
calculated.

Experimental Workflow for LogP Determination (OECD 107)
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Preparation

Dissolve (-)-dihydrocarvyl acetate
in a pre-saturated mixture of
n-octanol and water.

Equilibration

Shake the mixture for a defined
period to allow for partitioning.

:

Separate the n-octanol and
water phases by centrifugation.

Analysis &|Calculation

Measure the concentration of the
compound in each phase (e.g., by GC).

Calculate P = [octanol] / [water]
and LogP = log10(P).

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-dihydrocarvyl-acetate-for-solvent-selection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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